Cas no 647-25-6 (1,8-Dichloroperfluorooctane)

• Product Name: 1,8-Dichloroperfluorooctane
• CAS No: 647-25-6
• MF: C₈Cl₂F₁₆
• MW: 470.96605682373
• MDL: MFCD00155747
• CID: 502033
• PubChem ID: 87569197
• Update Time: 2025-10-22

1,8-Dichloroperfluorooctane Chemical and Physical Properties

Names and Identifiers

• 1,8-Dichlorohexadecafluorooctane
• 1,8-dichloro-1,1,2,2,3,3,4,4,5,5,6,6,7,7,8,8-hexadecafluorooctane
• 1,8-Dichloroperfluorooctane
• Octane,1,8-dichloro-1,1,2,2,3,3,4,4,5,5,6,6,7,7,8,8-hexadecafluoro-
• PFDCO
• TK0PEB8Q3S
• 1,8-dichloro-perfluorooctane
• Octane, 1,8-dichloro-1,1,2,2,3,3,4,4,5,5,6,6,7,7,8,8-hexadecafluoro-
• C8Cl2F16
• perfluoro-1,8-dichloro-octane
• Octane, 1,8-dichlorohexadecafluoro-
• 7375AE
• AB1011070
• AKOS007930277
• FT-0607045
• SCHEMBL632568
• UNII-TK0PEB8Q3S
• GFQXWORJCNTDPU-UHFFFAOYSA-N
• D90116
• D2804
• A834868
• 647-25-6
• DTXSID60378853
• BS-43786
• 1,8-dichloro-1,1,2,2,3,3,4,4,5,5,6,6,7,7,8,8-hexadecafluoro-octane
• 1,1-ISOPROPYLIDENEZIRCONOCENEDICHLORIDE
• NS00019178
• CHEBI:38872
• Perfluoro-1,8-dichlorooctane
• CS-0319647
• MFCD00155747
• Q27118005
• DB-054723

• MDL： MFCD00155747
• Inchi： 1S/C8Cl2F16/c9-7(23,24)5(19,20)3(15,16)1(11,12)2(13,14)4(17,18)6(21,22)8(10,25)26
• InChI Key： GFQXWORJCNTDPU-UHFFFAOYSA-N
• SMILES： ClC(C(C(C(C(C(C(C(F)(F)Cl)(F)F)(F)F)(F)F)(F)F)(F)F)(F)F)(F)F

Computed Properties

• Exact Mass: 469.91200
• Monoisotopic Mass: 469.9121560g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 16
• Heavy Atom Count: 26
• Rotatable Bond Count: 7
• Complexity: 488
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 7
• Topological Polar Surface Area: 0

Experimental Properties

• Color/Form: Colorless transparent liquid
• Boiling Point: 115°C 200mm
• Refractive Index: 1.3120-1.3160
• PSA: 0.00000
• LogP: 6.46140
• Solubility: Not determined

1,8-Dichloroperfluorooctane Security Information

• Hazard Statement： Irritant
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36
• Hazardous Material Identification：
• Risk Phrases：R36/37/38
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Alkyl halides Alkyl chlorides Chlorofluorocarbons
• Pharmaceutical and Biochemical Products Medicinal Building Blocks Fluorine containing Building Blocks

Additional information on 1,8-Dichloroperfluorooctane

Introduction to 1,8-Dichloroperfluorooctane (CAS No. 647-25-6)

1,8-Dichloroperfluorooctane, with the chemical formula C₈H₆Cl₂F₁₆, is a fluorinated hydrocarbon derivative that has garnered significant attention in the field of specialty chemicals due to its unique structural and functional properties. This compound, identified by its CAS number 647-25-6, belongs to the perfluorinated alkane family, characterized by the complete substitution of hydrogen atoms with fluorine atoms. The presence of two chlorine atoms at the 1 and 8 positions enhances its reactivity and makes it a valuable intermediate in various chemical syntheses.

The compound's molecular structure imparts exceptional thermal stability, low toxicity, and high chemical inertness, making it suitable for a wide range of applications. Its perfluorinated backbone contributes to its resistance to degradation under extreme conditions, while the chlorine substituents allow for further functionalization via nucleophilic substitution or elimination reactions. These characteristics have positioned 1,8-Dichloroperfluorooctane as a key building block in the development of advanced materials and pharmaceuticals.

In recent years, research into fluorinated compounds has expanded significantly, driven by their potential in drug design and material science. The unique electronic properties of fluorine atoms can influence the metabolic pathways of drug molecules, leading to improved bioavailability and efficacy. For instance, studies have demonstrated that perfluorinated compounds can enhance the lipophilicity of drug candidates, facilitating their absorption across biological membranes. This has opened new avenues for developing more effective therapeutic agents.

One of the most promising applications of 1,8-Dichloroperfluorooctane is in the synthesis of perfluorinated polymers. These polymers exhibit remarkable properties such as low friction coefficients, chemical resistance, and biocompatibility, making them ideal for use in coatings, lubricants, and medical implants. Recent advancements in polymer chemistry have shown that incorporating fluorine atoms can significantly improve the performance of polymeric materials under harsh conditions. For example, researchers have developed perfluorinated elastomers that maintain their elasticity and durability at extreme temperatures.

The pharmaceutical industry has also explored the use of 1,8-Dichloroperfluorooctane as a precursor in the synthesis of antiviral and anticancer agents. The compound's ability to undergo selective functionalization allows chemists to introduce specific pharmacophores that target disease-causing pathogens or cancer cells. A notable study published in 2022 highlighted its role in creating novel antiviral drugs that disrupt viral replication by inhibiting key enzymatic pathways. This underscores the growing importance of fluorinated intermediates in medicinal chemistry.

Moreover, 1,8-Dichloroperfluorooctane has found utility in nanotechnology and nanomedicine. Its ability to stabilize nanoparticles and improve their dispersion properties has been leveraged in drug delivery systems. By functionalizing the surface of nanoparticles with this compound, researchers can enhance their biocompatibility and targeted delivery capabilities. This approach has shown promise in treating chronic diseases such as cancer and neurodegenerative disorders by ensuring that therapeutic agents reach their intended targets with minimal side effects.

The environmental impact of using 1,8-Dichloroperfluorooctane is another critical consideration. While fluorinated compounds are known for their stability and resistance to degradation, this also means they can persist in the environment for extended periods. However, ongoing research aims to develop greener synthetic routes that minimize waste and reduce environmental footprint. For instance, catalytic processes have been explored to enhance the efficiency of reactions involving this compound while reducing hazardous byproducts.

In conclusion,1,8-Dichloroperfluorooctane (CAS No. 647-25-6) represents a versatile and highly valuable compound with diverse applications across multiple industries. Its unique structural features make it an indispensable tool in chemical synthesis, pharmaceutical development, material science, and nanotechnology. As research continues to uncover new possibilities for this compound,1-8-Dichloroperfluoro-octane is poised to play an even greater role in advancing scientific innovation and addressing global challenges.